Cas no 99418-98-1 ((thiophen-2-ylmethyl)hydrazine)

• Product Name: (thiophen-2-ylmethyl)hydrazine
• CAS No: 99418-98-1
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD07786289
• CID: 1992229
• PubChem ID: 20112510
• Update Time: 2025-05-24

(thiophen-2-ylmethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• thiophen-2-ylmethylhydrazine
• 1-((THIOPHEN-2-YL)METHYL)HYDRAZINE
• CTK7F2015
• MolPort-004-312-124
• (2-THIENYLMETHYL)HYDRAZINE
• (THIOPHEN-2-YLMETHYL)HYDRAZINE
• AG-C-46837
• PB12479
• 1-(THIOPHEN-2-YLMETHYL)HYDRAZINE
• (2-THIENYLMETHYL)HYDRAZINE XHCL
• 2-(Hydrazinomethyl)thiophene hydrochloride
• (thiophen-2-ylmethyl)hydrazine

• MDL： MFCD07786289
• Inchi： 1S/C5H8N2S/c6-7-4-5-2-1-3-8-5/h1-3,7H,4,6H2
• InChI Key： IGQWCEPFCGHPBS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Additional information on (thiophen-2-ylmethyl)hydrazine

Introduction to (thiophen-2-ylmethyl)hydrazine (CAS No. 99418-98-1)

(thiophen-2-ylmethyl)hydrazine, identified by its Chemical Abstracts Service registry number CAS No. 99418-98-1, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic derivative features a thiophene ring substituted with a hydrazine moiety, making it a versatile intermediate in the development of various bioactive molecules.

The structural uniqueness of (thiophen-2-ylmethyl)hydrazine lies in its ability to participate in diverse chemical reactions, including nucleophilic addition, condensation, and cyclization processes. These reactivities have positioned it as a valuable building block in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiophene-based compounds. Studies have demonstrated that molecules incorporating a thiophene scaffold exhibit promising biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. The hydrazine group in (thiophen-2-ylmethyl)hydrazine further enhances its utility by enabling the formation of Schiff bases and other functional derivatives that can interact with biological targets.

One of the most notable applications of (thiophen-2-ylmethyl)hydrazine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the hydrazine moiety, researchers have designed derivatives of (thiophen-2-ylmethyl)hydrazine that can selectively inhibit specific kinases, thereby offering potential therapeutic benefits.

Moreover, the compound has shown promise in the field of materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts and luminescent materials. These applications highlight the broad utility of (thiophen-2-ylmethyl)hydrazine beyond traditional pharmaceuticals.

The synthesis of (thiophen-2-ylmethyl)hydrazine typically involves the reaction of 2-bromothiophene with hydrazine hydrate under controlled conditions. This approach ensures high yield and purity, making it a reliable starting material for further chemical transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and selectivity of these processes.

In conclusion, (thiophen-2-ylmethyl)hydrazine (CAS No. 99418-98-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivities make it an indispensable tool for chemists and biologists alike. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is expected to grow even further.